8-Methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine

• CAS No.: 1216061-95-8
• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 8-methyl-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C13H12N4/c1-9-5-4-8-17-12(14)11(16-13(9)17)10-6-2-3-7-15-10/h2-8H,14H2,1H3
• InChI Key: XZDIHWUZZFOGMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2N)C3=CC=CC=N3

Description

8-Methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. These compounds are known for their valuable applications in organic synthesis and pharmaceutical chemistry due to their unique structural properties and biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine can be achieved through various methods. One common approach involves the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . Another method includes the one-pot, three-component reaction of aryl ketones with 2-amino-N-heterocycles and dimethyl sulfoxide as a methylene donor in the presence of potassium persulfate and a catalytic amount of iodine .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

8-Methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using metal-free oxidation or transition metal catalysis.

Reduction: Reduction reactions can be performed using common reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the nitrogen atoms, using appropriate nucleophiles and electrophiles.

Common Reagents and Conditions

Oxidation: Metal-free oxidation or transition metal catalysis.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles and electrophiles under suitable conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of various oxidized derivatives, while substitution reactions can yield a wide range of substituted imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

8-Methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine has numerous applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits various biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory properties.

Medicine: It has potential therapeutic applications in the treatment of cancer, cardiovascular diseases, and neurological disorders.

Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 8-Methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine involves its interaction with specific molecular targets and pathways. For example, it can inhibit the phosphatidylinositol 3-kinase (PI3K) signaling pathway, which is often associated with tumorigenesis and cancer progression . The compound’s ability to modulate this pathway makes it a promising candidate for cancer therapy.

Comparison with Similar Compounds

Similar Compounds

• 2-Methylimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridin-3-yl-acetic acids

Uniqueness

8-Methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine is unique due to its specific structural features and the presence of a methyl group at the 8-position. This structural modification can enhance its biological activity and selectivity compared to other similar compounds.